Cas no 701292-96-8 (1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester)
701292-96-8 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester
CAS No:701292-96-8
MF:C8H9N3O2
MW:179.175961256027
CID:557307
Update Time:2024-03-05
1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester
- 1H-Imidazole-4-carboxylic acid, 2-cyano-5-methyl-, ethyl ester (9CI)
- 2-Cyano-5-methyl-3H-imidazole-4-carboxylicacid ethyl ester
- 1H-Imidazole-4-carboxylic acid, 2-cyano-5-methyl-, ethyl ester (9CI)
- 1H-Imidazole-5-carboxylic acid, 2-cyano-4-methyl-, ethyl ester
-
- Inchi: 1S/C8H9N3O2/c1-3-13-8(12)7-5(2)10-6(4-9)11-7/h3H2,1-2H3,(H,10,11)
- InChI Key: AIUYNVLWDRHBTI-UHFFFAOYSA-N
- SMILES: C1(C#N)NC(C(OCC)=O)=C(C)N=1
Computed Properties
- Exact Mass: 179.06957
- Monoisotopic Mass: 179.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8A^2
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 347.1±34.0 °C(Predicted)
- PSA: 78.77
- pka: 8.10±0.10(Predicted)
1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
701292-96-8 (1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk